Cas no 2411264-51-0 (2-Chloro-N-[1-(3-methyl-2,3-dihydro-1-benzofuran-2-yl)ethyl]propanamide)

• Product Name: 2-Chloro-N-[1-(3-methyl-2,3-dihydro-1-benzofuran-2-yl)ethyl]propanamide
• CAS No: 2411264-51-0
• MF: C₁₄H₁₈ClNO₂
• MW: 267.751223087311
• CID: 6386915
• PubChem ID: 145887860
• Update Time: 2025-05-21

2-Chloro-N-[1-(3-methyl-2,3-dihydro-1-benzofuran-2-yl)ethyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[1-(3-methyl-2,3-dihydro-1-benzofuran-2-yl)ethyl]propanamide
• Z1562147501
• 2411264-51-0
• EN300-7559344

• Inchi： 1S/C14H18ClNO2/c1-8-11-6-4-5-7-12(11)18-13(8)10(3)16-14(17)9(2)15/h4-10,13H,1-3H3,(H,16,17)
• InChI Key： MSJIFIHQTKHKEL-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC(C)C1C(C)C2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 267.1026065g/mol
• Monoisotopic Mass: 267.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3Ų

Additional information on 2-Chloro-N-[1-(3-methyl-2,3-dihydro-1-benzofuran-2-yl)ethyl]propanamide

Professional Introduction to 2-Chloro-N-[1-(3-methyl-2,3-dihydro-1-benzofuran-2-yl)ethyl]propanamide (CAS No. 2411264-51-0)

2-Chloro-N-[1-(3-methyl-2,3-dihydro-1-benzofuran-2-yl)ethyl]propanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2411264-51-0, represents a class of molecules that are being extensively explored for their potential therapeutic applications. The structural features of this compound, particularly the presence of a chloro group and a benzofuran moiety, make it an intriguing candidate for further investigation in medicinal chemistry.

The molecular structure of 2-Chloro-N-[1-(3-methyl-2,3-dihydro-1-benzofuran-2-yl)ethyl]propanamide consists of a propanamide backbone substituted with a N-[1-(3-methyl-2,3-dihydro-1-benzofuran-2-yl)ethyl] group. This arrangement suggests a potential for diverse biological activities, which has prompted researchers to delve into its pharmacological properties. The benzofuran ring is a well-known pharmacophore in medicinal chemistry, often associated with bioactive molecules that exhibit various biological functions, including anti-inflammatory, analgesic, and antimicrobial activities.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. Among these, benzofuran derivatives have shown promise due to their ability to interact with biological targets in multiple ways. The presence of the chloro group in the molecule may enhance its binding affinity to certain enzymes or receptors, making it a valuable scaffold for drug design. This structural feature has been exploited in the development of several lead compounds that are currently undergoing preclinical and clinical evaluations.

One of the most compelling aspects of 2-Chloro-N-[1-(3-methyl-2,3-dihydro-1-benzofuran-2-yl)ethyl]propanamide is its potential as a precursor for the synthesis of more complex derivatives. Researchers have been exploring various modifications to the benzofuran core and the amide group to optimize its pharmacological profile. For instance, introducing different substituents at the 3-position of the benzofuran ring can significantly alter its biological activity. This flexibility in structure allows chemists to tailor the compound for specific therapeutic targets.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The chloro group introduces reactivity that can be leveraged in further functionalization steps, enabling the creation of a diverse library of analogs. Advances in synthetic methodologies have made it possible to produce these complex molecules with high efficiency and purity, which is crucial for downstream biological evaluations.

Recent studies have highlighted the importance of understanding the metabolic pathways and pharmacokinetic properties of novel compounds like 2-Chloro-N-[1-(3-methyl-2,3-dihydro-1-benzofuran-2-yl)ethyl]propanamide. Researchers are employing cutting-edge techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to elucidate its metabolic fate. These studies are essential for predicting how the compound will behave in vivo and for identifying potential side effects or drug-drug interactions.

The benzofuran moiety in this compound has been linked to various biological activities through computational modeling and experimental validation. Studies suggest that it can interact with proteins involved in signal transduction and enzyme inhibition. These interactions may underpin its potential therapeutic effects against diseases such as cancer, inflammation, and neurological disorders. The chloro group further enhances these interactions by improving binding affinity and selectivity.

In conclusion, 2-Chloro-N-[1-(3-methyl-2,3-dihydro-1-benzofuran-2-yl)ethyl]propanamide represents a promising candidate for further development in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts. As research continues to uncover new insights into its pharmacological properties, this compound is poised to contribute significantly to the development of novel therapeutic agents.